![molecular formula C15H13N3OS2 B2526448 2-(phenylamino)-N-(thiophen-2-ylmethyl)thiazole-4-carboxamide CAS No. 1105218-95-8](/img/structure/B2526448.png)
2-(phenylamino)-N-(thiophen-2-ylmethyl)thiazole-4-carboxamide
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Description
2-(phenylamino)-N-(thiophen-2-ylmethyl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C15H13N3OS2 and its molecular weight is 315.41. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Agents
A study highlighted the synthesis of N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives and 5-(2-(phenylamino)-thiazol-4-yl)-benzamide ethers from 2-(phenylamino)-thiazole-4-carboxamide derivatives. These compounds were evaluated for their antimicrobial activity against various bacterial and fungal strains. Some synthesized molecules exhibited potent activity, surpassing reference drugs, especially against Gram-positive bacterial strains (Bikobo et al., 2017).
Anticancer Activity
Another research focus is the anticancer activity of 2-phenyl-4-trifluoromethyl thiazole-5-carboxamide derivatives. These compounds were synthesized and assessed against various cancer cell lines, with one derivative showing the highest activity, demonstrating the potential of these compounds as anticancer agents (Wen-Xi Cai et al., 2016).
Antibacterial and Antifungal Activities
Research on thiophene-containing compounds, including those related to 2-(phenylamino)-N-(thiophen-2-ylmethyl)thiazole-4-carboxamide, has shown that these compounds possess significant antibacterial and antifungal activities. The studies involved the synthesis of novel compounds and evaluation against a range of bacterial and fungal strains, with some compounds displaying remarkable activity (Mabkhot et al., 2017).
Solar Cell Applications
Furthermore, derivatives of 2-(thiophen-2-yl)thiazole have been explored for their application in dye-sensitized solar cells. Novel coumarin sensitizers incorporating a 2-(thiophen-2-yl)thiazole π-bridge were synthesized, demonstrating improved light-harvesting capabilities and photovoltaic performance, indicating the potential of these compounds in solar energy conversion (Han et al., 2015).
Properties
IUPAC Name |
2-anilino-N-(thiophen-2-ylmethyl)-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3OS2/c19-14(16-9-12-7-4-8-20-12)13-10-21-15(18-13)17-11-5-2-1-3-6-11/h1-8,10H,9H2,(H,16,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNKMSEJNPKBACO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=NC(=CS2)C(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.